![molecular formula C7H14N4 B1527464 1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine CAS No. 1224888-23-6](/img/structure/B1527464.png)
1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine
Overview
Description
“1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine” is a chemical compound with the molecular weight of 154.21 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of “1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine” is C7H14N4 . More detailed structural analysis is not available in the literature.Physical And Chemical Properties Analysis
“1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine” is a powder at room temperature . It has a molecular weight of 154.21 .Scientific Research Applications
Gene Delivery Systems
Polymers like PDMAEMA, which have structural similarities to “1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine”, are known for forming electrostatic complexes with anionic biomacromolecules such as DNA and RNA. This property makes them suitable for use in gene delivery systems .
Ocular Drug Delivery
The ability of PDMAEMA to interact with mucosal gel layers has been utilized in creating nanogels loaded with drugs for ocular delivery, such as pilocarpine hydrochloride, which can serve as an effective drug delivery system .
Anticancer Therapy
Thermosensitive and crosslinked PDMAEMA nanogels have been exploited in anticancer therapy as drug delivery systems for chemotherapeutic agents like doxorubicin .
Antibacterial Applications
Polymers derived from compounds structurally related to “1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine” have been synthesized for their antibacterial properties, which can be applied in various medical and hygiene products .
Drug and DNA Co-Delivery
Amphiphilic block copolymer micelles, which can be grafted with compounds similar to “1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine”, have been developed for co-delivery of drugs and DNA, enhancing the therapeutic efficacy of treatments .
Stimuli-responsive Drug Delivery
Block copolymers bearing PDMAEMA segments can form aggregates that respond to stimuli such as temperature, making them useful for controlled drug release applications .
Nanotechnology and Material Science
The compound’s related polymers have been used to create star-shaped polymers with potential applications in nanotechnology and material science due to their unique structural and responsive properties .
properties
IUPAC Name |
2-[2-(dimethylamino)ethyl]pyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N4/c1-10(2)5-6-11-7(8)3-4-9-11/h3-4H,5-6,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTYVRRJZIOJNGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN1C(=CC=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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